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An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-4-
(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development
Professionals
Abstract

1-Bromo-4-(trifluoromethoxy)benzene is a key organofluorine building block utilized

extensively in medicinal chemistry, agrochemicals, and materials science.[1] Its unique

trifluoromethoxy (-OCF₃) group imparts desirable properties such as increased metabolic

stability, lipophilicity, and binding affinity to target molecules. This technical guide provides a

comprehensive overview of the core physicochemical properties of 1-Bromo-4-
(trifluoromethoxy)benzene, detailed experimental protocols for their determination, and a

summary of its synthesis and reactivity. All quantitative data is presented in structured tables for

clarity and ease of comparison.

Chemical Identity and Structure
1-Bromo-4-(trifluoromethoxy)benzene is an aromatic compound characterized by a benzene

ring substituted with a bromine atom and a trifluoromethoxy group at the para position.

IUPAC Name: 1-bromo-4-(trifluoromethoxy)benzene[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1268045?utm_src=pdf-interest
https://www.benchchem.com/product/b1268045?utm_src=pdf-body
https://www.benchchem.com/product/b1268045?utm_src=pdf-body
https://www.benchchem.com/product/b1268045?utm_src=pdf-body
https://www.benchchem.com/product/b1268045
https://www.benchchem.com/product/b1268045?utm_src=pdf-body
https://www.benchchem.com/product/b1268045?utm_src=pdf-body
https://www.benchchem.com/product/b1268045?utm_src=pdf-body
https://www.benchchem.com/product/b1268045?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-_trifluoromethoxy_benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS Number: 407-14-7[1][3]

Molecular Formula: C₇H₄BrF₃O[3][4]

SMILES: FC(F)(F)Oc1ccc(Br)cc1[3]

InChI Key: SEAOBYFQWJFORM-UHFFFAOYSA-N[1][3]

Physicochemical Properties
The physicochemical properties of 1-Bromo-4-(trifluoromethoxy)benzene are summarized in

the table below. These properties are crucial for predicting its behavior in various chemical and

biological systems.

Property Value Source(s)

Molecular Weight 241.01 g/mol [1][2][3]

Appearance Clear colorless to yellow liquid [3][4]

Boiling Point
80 °C at 50 mmHg 91-92 °C at

100 hPa
[3][4]

Density
1.622 g/mL at 25 °C 1.62

g/cm³ at 20 °C
[3]

Refractive Index (n20/D) 1.461 [3][4][5]

Solubility (Water) 11.7 mg/L [4][5]

Vapor Pressure 20 hPa at 55 °C [4][5]

Flash Point 154 °F (67.8 °C) [5]

Storage Temperature
Room Temperature (Sealed in

dry conditions)
[4][5]

Synthesis and Reactivity Overview
1-Bromo-4-(trifluoromethoxy)benzene is a valuable intermediate in organic synthesis,

primarily due to its utility in transition metal-catalyzed cross-coupling reactions.[1] The bromine
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atom serves as an effective leaving group for forming new carbon-carbon and carbon-

heteroatom bonds.[1]

A common synthetic route involves the electrophilic bromination of 4-

(trifluoromethoxy)benzene.[1] The trifluoromethoxy group is an ortho-, para-directing group,

and due to steric hindrance, bromination preferentially occurs at the para position.[1]

A common synthetic pathway to 1-Bromo-4-(trifluoromethoxy)benzene.

Experimental Protocols
Accurate determination of physicochemical properties is fundamental for research and

development. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Capillary Method)
The boiling point is a critical physical constant for liquid compounds. The capillary method is

suitable for small sample volumes.[6][7][8][9][10]

Materials:

Thiele tube or similar heating apparatus (e.g., aluminum block)[6][11]

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Sample of 1-Bromo-4-(trifluoromethoxy)benzene

Heating oil (e.g., paraffin) or hot plate

Procedure:

A few milliliters of the liquid sample are placed into the small test tube.[8]

A capillary tube, sealed at one end, is inverted and placed into the liquid.[7]
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The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a heating bath (Thiele tube).

The apparatus is heated gently and slowly.[7][11]

As the temperature rises, air trapped in the capillary tube will slowly exit.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the open end of the capillary tube.[7]

Heating is discontinued, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[9]
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Workflow for boiling point determination using the capillary method.

Measurement of Density
Density is a fundamental property defined as mass per unit volume. It can be measured using

several methods.[12][13]

Materials:
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Pycnometer or a precise graduated cylinder[12]

Analytical balance

Thermostatic bath (optional, for temperature control)

Procedure (using a graduated cylinder):

Weigh a clean, dry graduated cylinder and record its mass.[14][15]

Add a known volume of 1-Bromo-4-(trifluoromethoxy)benzene to the cylinder (e.g., 5.0

mL).[16]

Record the volume accurately.

Weigh the graduated cylinder containing the liquid and record the total mass.[14]

Calculate the mass of the liquid by subtracting the mass of the empty cylinder.[15]

Calculate the density using the formula: Density = Mass / Volume.[14]

For higher accuracy, a pycnometer is used, which is a flask with a precisely known volume.

[12][13]

Solubility Testing
Determining the solubility of a compound provides insights into its polarity and the presence of

functional groups.[17][18][19]

Materials:

Small test tubes

Sample of 1-Bromo-4-(trifluoromethoxy)benzene

Various solvents: Water, 5% NaOH, 5% NaHCO₃, 5% HCl, and an organic solvent like ether.

[17][18]

Procedure:
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Place a small amount of the sample (approx. 0.2 mL for a liquid) into a test tube.[18]

Add approximately 3 mL of the chosen solvent (starting with water) in portions.[18]

Shake the test tube vigorously after each addition.[17][19]

Observe if the compound forms a homogeneous solution (soluble) or remains as a separate

phase (insoluble).

Given its published low water solubility (11.7 mg/L), 1-Bromo-4-(trifluoromethoxy)benzene
is expected to be classified as insoluble in water.

The procedure is repeated with other solvents to build a solubility profile. As a neutral

compound lacking acidic or basic functional groups, it is expected to be insoluble in aqueous

acid and base solutions but soluble in nonpolar organic solvents.[17]
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Decision tree for classifying an organic compound by solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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